4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H19N3O4/c1-25-12-6-4-5-11(9-12)17-16-18(21-20(24)19(16)23-22-17)14-10-13(26-2)7-8-15(14)27-3/h4-10,18H,1-3H3,(H,21,24)(H,22,23)
• InChI Key: OBSWNIPZMVIXKU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C2C3=C(C(=O)N2)NN=C3C4=CC(=CC=C4)OC

Description

4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential in various applications, including medicinal chemistry and drug discovery.

Scientific Research Applications

4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one has been studied for its potential in various scientific research applications. One of the primary applications of this compound is in medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is not fully understood. However, it is believed to exert its effects through the modulation of various biological pathways, including the inhibition of enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These effects include the inhibition of cancer cell growth, anti-inflammatory properties, and the modulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one in lab experiments is its high potency and selectivity. However, one of the limitations of using this compound is its relatively complex synthesis method, which can be challenging to reproduce.

Future Directions

There are several future directions for the study of 4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one. One potential direction is the further investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological pathways. Finally, the development of more efficient and scalable synthesis methods for this compound could enable its wider use in scientific research.
Conclusion:
In conclusion, this compound is a promising compound with various potential applications in scientific research. Its high potency and selectivity make it an attractive candidate for drug discovery, and its various biochemical and physiological effects make it a valuable tool for studying various biological pathways. However, further studies are needed to fully understand the mechanism of action of this compound and its potential as a drug candidate.

Synthesis Methods

The synthesis of 4-(2,5-dimethoxyphenyl)-3-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one involves the reaction of 3-methoxyphenyl hydrazine and 2,5-dimethoxybenzaldehyde in the presence of acetic acid and ethanol. The reaction mixture is then refluxed for several hours, followed by the addition of a solution of 2,4-pentanedione in ethanol. The resulting mixture is then stirred and heated, leading to the formation of the target compound.